Cas no 1005514-84-0 (3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester)

3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester structure
1005514-84-0 structure
Product name:3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester
CAS No:1005514-84-0
MF:C9H9N3O2
MW:191.186661481857
CID:1096000
PubChem ID:57791295

3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester
    • methyl 3-aminoH-imidazo[1,5-a]pyridine-6-carboxylate
    • methyl 3-aminoimidazo[1,5-a]pyridine-6-carboxylate
    • 1005514-84-0
    • SCHEMBL2085574
    • OXIOVRZQQODDCR-UHFFFAOYSA-N
    • DA-32733
    • DTXSID301228800
    • Inchi: InChI=1S/C9H9N3O2/c1-14-8(13)6-2-3-7-4-11-9(10)12(7)5-6/h2-5H,1H3,(H2,10,11)
    • InChI Key: OXIOVRZQQODDCR-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CN2C(=CN=C2N)C=C1

Computed Properties

  • Exact Mass: 191.069477g/mol
  • Monoisotopic Mass: 191.069477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 191.19g/mol
  • XLogP3: 1.4
  • Topological Polar Surface Area: 69.6Ų

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